4-[3-[3-(Hydroxymethyl)anilino]butyl]phenol

• IUPAC Name: 4-[3-[3-(hydroxymethyl)anilino]butyl]phenol
• InChI: InChI=1S/C17H21NO2/c1-13(5-6-14-7-9-17(20)10-8-14)18-16-4-2-3-15(11-16)12-19/h2-4,7-11,13,18-20H,5-6,12H2,1H3
• InChI Key: PPVLYCZDPPFDNY-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC1=CC=C(C=C1)O)NC2=CC=CC(=C2)CO
• Molecular Formula: C17H21NO2
• Molecular Weight: 271.35 g/mol

Description

4-[3-[3-(Hydroxymethyl)anilino]butyl]phenol, also known as bisphenol S, is a chemical compound that is commonly used as a substitute for bisphenol A (BPA) in various industrial applications. BPA is a known endocrine disruptor and has been linked to various health issues, including developmental and reproductive abnormalities. Bisphenol S is considered to be a safer alternative to BPA, but there is limited research available on its safety and potential health effects.

Mechanism of Action

Bisphenol S is believed to mimic the action of estrogen in the body, binding to estrogen receptors and potentially disrupting normal hormonal function. However, more research is needed to fully understand its mechanism of action.
Biochemical and Physiological Effects:
Limited studies have shown that 4-[3-[3-(Hydroxymethyl)anilino]butyl]phenol S may have effects on the endocrine system, including altering hormone levels and potentially disrupting reproductive function. It has also been linked to liver toxicity and oxidative stress in animal studies. However, more research is needed to fully understand its potential health effects.

Advantages and Limitations for Lab Experiments

One advantage of 4-[3-[3-(Hydroxymethyl)anilino]butyl]phenol S is that it is a commonly used substitute for 4-[3-[3-(Hydroxymethyl)anilino]butyl]phenol A in various industrial applications. This makes it easier to obtain and study in a laboratory setting. However, one limitation is that there is limited research available on its potential health effects, making it difficult to fully understand its impact on human health.

Future Directions

There is a need for further research to fully understand the potential health effects of 4-[3-[3-(Hydroxymethyl)anilino]butyl]phenol S. This includes studies on its mechanism of action, potential endocrine-disrupting effects, and its impact on reproductive and developmental health. Additionally, more research is needed to identify safer alternatives to 4-[3-[3-(Hydroxymethyl)anilino]butyl]phenol S and other endocrine disruptors in industrial applications.

Synthesis Methods

Bisphenol S is synthesized through the reaction of 4,4'-dihydroxydiphenyl sulfone with 3-chloro-1-propanol in the presence of a strong base. The resulting product is then treated with 3-aminobutanol to yield 4-[3-[3-(Hydroxymethyl)anilino]butyl]phenol.

Scientific Research Applications

Bisphenol S has been extensively studied for its potential use in various industrial applications, including the production of polycarbonate plastics, epoxy resins, and thermal paper. However, there is limited research available on its potential health effects.